Cas no 2639371-31-4 (rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid)
rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid, trans
- rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid
-
- MDL: MFCD33549381
- Inchi: 1S/C7H12O4/c1-5-3-11-6(4-10-5)2-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m1/s1
- InChI Key: IJORPBFLVXXKES-RITPCOANSA-N
- SMILES: O1C[C@@H](C)OC[C@@H]1CC(O)=O
rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27721697-0.05g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 0.05g |
$663.0 | 2023-09-10 | |
| Enamine | EN300-27721697-0.1g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 0.1g |
$867.0 | 2023-09-10 | |
| Enamine | EN300-27721697-0.25g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 0.25g |
$1236.0 | 2023-09-10 | |
| Enamine | EN300-27721697-0.5g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 0.5g |
$1947.0 | 2023-09-10 | |
| Enamine | EN300-27721697-1.0g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 1g |
$2496.0 | 2023-04-24 | |
| Enamine | EN300-27721697-2.5g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 2.5g |
$4892.0 | 2023-09-10 | |
| Enamine | EN300-27721697-5.0g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 5g |
$7238.0 | 2023-04-24 | |
| Enamine | EN300-27721697-10.0g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 10g |
$10732.0 | 2023-04-24 | |
| Enamine | EN300-27721697-1g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 1g |
$2496.0 | 2023-09-10 | |
| Enamine | EN300-27721697-5g |
rac-2-[(2R,5S)-5-methyl-1,4-dioxan-2-yl]acetic acid |
2639371-31-4 | 95% | 5g |
$7238.0 | 2023-09-10 |
rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid
Racemic 2-(2R,5S)-5-Methyl-1,4-Dioxan-2-Yl Acetic Acid: A Comprehensive Overview
The compound with CAS No 2639371-31-4, commonly referred to as racemic 2-(2R,5S)-5-methyl-1,4-dioxan-2-yl acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique stereochemistry and structural properties, which make it a valuable component in various chemical and biological applications.
Chemical Structure and Properties
Racemic 2-(2R,5S)-5-methyl-1,4-dioxan-2-yl acetic acid features a dioxane ring system with a methyl substituent at the 5-position and an acetic acid group attached at the 2-position. The stereochemistry of this compound is defined by the (2R,5S) configuration, which plays a critical role in its physical and chemical properties. The dioxane ring contributes to the molecule's stability and solubility characteristics, making it suitable for a wide range of applications.
Synthesis and Characterization
The synthesis of racemic 2-(2R,5S)-5-methyl-1,4-dioxan-2-yl acetic acid involves a multi-step process that typically includes the formation of the dioxane ring followed by the introduction of the acetic acid group. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound. Its characterization is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into its molecular structure and purity.
Applications in Pharmaceutical Research
Racemic 2-(2R,5S)-5-methyl-1,4-dioxan-2-yl acetic acid has found significant utility in pharmaceutical research due to its unique pharmacokinetic properties. It serves as a valuable intermediate in the synthesis of various bioactive compounds, including potential drug candidates for treating conditions such as inflammation and neurodegenerative diseases. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising lead compound for drug development.
Environmental Considerations
As with any chemical compound, understanding the environmental impact of racemic 2-(2R,5S)-5-methyl-1,4-dioxan-2-yliacetic acid is crucial for its responsible use. Research into its biodegradability and ecological effects is ongoing; however, preliminary data suggest that it has a moderate environmental footprint under controlled conditions. Proper handling and disposal practices are recommended to minimize any adverse effects on ecosystems.
Conclusion
Racemic 2-(2R,5S)-5-methyl-1,4-dioxan - yliacetic acid stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique stereochemistry and functional groups make it an invaluable tool for researchers in both academic and industrial settings. As advancements in synthetic methodologies continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.
2639371-31-4 (rac-2-(2R,5S)-5-methyl-1,4-dioxan-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)